Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-

• IUPAC Name: N'-(3-cyano-4-methoxypyridin-2-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C10H12N4O/c1-14(2)7-13-10-8(6-11)9(15-3)4-5-12-10/h4-5,7H,1-3H3
• InChI Key: GYPPGBCYEMWKMB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=NC=CC(=C1C#N)OC
• Molecular Formula: C10H12N4O
• DSSTOX Substance ID: DTXSID50394921
• Molecular Weight: 204.23 g/mol
• CAS No.: 338412-35-4

Description

“Methanimidamide, N’-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-” is a chemical compound with the IUPAC name N-(3-cyano-4-methoxy-2-pyridinyl)-N’-[(4-methylbenzyl)oxy]imidoformamide. It has a molecular weight of 296.33. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H16N4O2/c1-12-3-5-13(6-4-12)10-22-20-11-19-16-14(9-17)15(21-2)7-8-18-16/h3-8,11H,10H2,1-2H3,(H,18,19,20). This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical and Chemical Properties Analysis

This compound is a solid. For more detailed physical and chemical properties, it would be best to refer to a comprehensive chemical database or material safety data sheet (MSDS).

Scientific Research Applications

Synthesis and Chemical Structures

Methanimidamide derivatives have been explored for their unique chemical structures and potential applications in various fields. For instance, the synthesis and crystal structures of pyridine derivatives, including those with methoxy groups, have been extensively studied to understand their hydrogen-bonding interactions and crystallography. These compounds are known for their complex structures and potential applications in materials science and chemical synthesis (Ma et al., 2018).

Biological and Pharmaceutical Applications

Pyridine derivatives, including methanimidamide-related compounds, have shown significant potential in biological applications. Some studies have focused on their insecticidal activities, demonstrating that certain pyridine derivatives possess strong aphidicidal properties, which could be beneficial for agricultural applications (Bakhite et al., 2014). Additionally, the electrochemical behavior of unsymmetrical dihydropyridines in protic media has been investigated, revealing insights into their reduction and oxidation processes, which could inform the development of pharmaceuticals and synthetic methodologies (David et al., 1995).

Environmental and Catalytic Applications

Research into the catalytic properties of methanimidamide derivatives has led to the development of processes for their synthesis, such as the hydrogenation of cyanamide to produce methanimidamide monoacetate, which could have applications in industrial catalysis and environmental chemistry (Fan, 2004).

Materials Science and Chemistry

The study of methanimidamide and its derivatives extends into materials science, where their chemical properties are harnessed for the development of new materials. For example, energetic quaternary salts containing bi(1,2,4-triazoles) have been synthesized from methanimidamide derivatives, showcasing their potential in creating new energetic materials with applications in propellants and explosives (Xue et al., 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.